Cas no 6309-17-7 (N-methyl-1-thiophen-2-ylpropan-1-amine)

• Product Name: N-methyl-1-thiophen-2-ylpropan-1-amine
• CAS No: 6309-17-7
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 1644776
• PubChem ID: 238235
• Update Time: 2025-04-21

N-methyl-1-thiophen-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-thiophen-2-ylpropan-1-amine
• AC1L2NBI
• BRN 1856043
• Methyl-(1,5-dimethyl-hexyl)-propargyl-amin
• methyl-(1-[2]thienyl-propyl)-amine
• HEXYLAMINE, N-2-PROPYNYL-N,1,5-TRIMETHYL-
• N-2-Propynyl-N,1,5-trimethylhexylamine
• CTK5E2534
• N-(PROP-2-YNYL)-N,1,5-TRIMETHYLHEXYLAMINE
• AG-H-03835
• AC1Q1PCC
• AC1L2NBI; BRN 1856043; Methyl-(1,5-dimethyl-hexyl)-propargyl-amin; methyl-(1-[2]thienyl-propyl)-amine; HEXYLAMINE, N-2-PROPYNYL-N,1,5-TRIMETHYL-; N-2-Propynyl-N,1,5-trimethylhexylamine; CTK5E2534; N-(PROP-2-YNYL)-N,1,5-TRIMETHYLHEXYLAMINE; AG-H-03835; AC1Q1PCC;
• NSC-42525
• 6309-17-7
• N-METHYL-1-THIOPHEN-2-YL-PROPAN-1-AMINE
• DS-002449
• NSC42525
• AKOS009186345

• Inchi： 1S/C8H13NS/c1-3-7(9-2)8-5-4-6-10-8/h4-7,9H,3H2,1-2H3
• InChI Key： NDQQWHSXKZBZFJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC)NC

Computed Properties

• Exact Mass: 155.07699
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines